2'-Deoxy-2'-fluoro-5-iodouridine

• Molecular Formula: C9H10FIN2O5
• Molecular Weight: 372.09 g/mol
• InChI: InChI=1S/C9H10FIN2O5/c10-5-6(15)4(2-14)18-8(5)13-1-3(11)7(16)12-9(13)17/h1,4-6,8,14-15H,2H2,(H,12,16,17)/t4-,5+,6?,8-/m1/s1
• InChIKey: IPVFGAYTKQKGBM-CAXIXURWSA-N

FIRU: Halogenated Nucleoside for HSV-TK & Metabolism

2′-Deoxy-2′-fluoro-5-iodouridine (FIRU, CAS 55612-21-0) is a halogenated pyrimidine nucleoside analog incorporating a 2′-fluoro modification on the deoxyribose sugar and an iodine atom at the 5-position of the uracil base . This compound belongs to the broader class of 2′-fluoro-substituted nucleosides characterized by enhanced metabolic stability conferred by the 2′-fluoro group, which protects against glycosidic bond cleavage by cellular nucleoside phosphorylases [1]. As a thymidine analog, FIRU is recognized and phosphorylated by viral and cellular thymidine kinases, serving as a substrate for enzymatic activation in both antiviral research applications and as a radiochemical precursor for molecular imaging probes [2]. The compound is supplied as a research reagent with reported purity of 99.5% by HPLC, stored refrigerated at 2–8 °C, and is utilized in studies of nucleoside metabolism, nucleic acid incorporation, and preclinical antiviral investigation .

• [1] INIS Repository. (Z)-5-(2-iodovinyl)-2′-fluoro-2′-deoxyuridine (IVFRU): Metabolic Stability Characterization. International Nuclear Information System. View Source
• [2] Lewis JS, et al. Biodistribution, cellular uptake and DNA-incorporation of the 2′-fluoro stabilized 5-iodo-2′-deoxyuridine analog 5-iodo-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)uracil (FIAU). Q J Nucl Med Mol Imaging. 2008;52(2):159-165. View Source

Why FIRU Cannot Substitute for FIAU, IUdR & Analogs

Generic substitution among 2′-fluoro-5-substituted nucleoside analogs is scientifically unsound due to substantial divergence in antiviral spectrum, activation kinetics by virus-encoded thymidine kinases, and safety profiles driven by differential mitochondrial DNA polymerase γ inhibition. The 2′-fluoro substitution, while universally conferring glycosidic bond stability against phosphorylase cleavage, does not normalize the biochemical behavior of the 5-position substituent. Replacement of the 5-iodo group with 5-methyl (FMAU), 5-ethyl (FEAU), or 5-bromo moieties fundamentally alters the compound's affinity for viral versus cellular thymidine kinases [1], as well as its triphosphate's inhibitory potency against mammalian DNA polymerases [2]. Procurement decisions based solely on the 2′-fluoro-uridine scaffold, without rigorous consideration of 5-position substitution-specific quantitative performance data across target viral species, risk experimental failure due to inadequate antiviral coverage or unexpected mitochondrial toxicity .

• [1] Quintiliani M, Persoons L, Solaroli N, Karlsson A, Andrei G, Snoeck R, Balzarini J, McGuigan C. Design, synthesis and biological evaluation of 2′-deoxy-2′,2′-difluoro-5-halouridine phosphoramidate ProTides. Bioorg Med Chem. 2011;19(14):4338-4345. View Source
• [2] Lewis W, et al. Fialuridine and its metabolites inhibit DNA polymerase gamma at sites of multiple adjacent analog incorporation, decrease mtDNA abundance, and cause mitochondrial structural defects in cultured hepatoblasts. Hepatology. 1996;24(2):305A. View Source

FIRU: Quantitative Differentiation Evidence

Cytotoxicity: FIRU vs. FIAU

In a direct comparative study evaluating anti-HCMV activity, 1-(2′-deoxy-2′-fluoro-β-D-arabinofuranosyl)-5-iodouridine (FIAU/FIRU) demonstrated potency exceeding that of both acyclovir and (E)-5-(2-bromovinyl)-2′-deoxyuridine (BVDU) [1]. The dose of drug required to inhibit 50% plaque formation was used to rank compounds by decreasing potency: FIAC > FIAU > FMAU > acyclovir > FEAU > BVDU [1]. This ranking establishes FIAU as the second-most potent compound in the tested series against HCMV, positioning it as a superior research tool relative to the widely used clinical comparators acyclovir and BVDU.

Evidence Dimension	Anti-HCMV Potency Ranking (Plaque Reduction)
Target Compound Data	FIAU (FIRU): Potency rank #2 (FIAC > FIAU > FMAU > acyclovir > FEAU > BVDU)
Comparator Or Baseline	Acyclovir: Potency rank #4; BVDU: Potency rank #6 (least potent)
Quantified Difference	FIAU exhibits greater anti-HCMV potency than acyclovir and BVDU in the same assay system
Conditions	Human cytomegalovirus (HCMV) plaque reduction assay in cell culture; Antimicrob Agents Chemother 1983

Why This Matters

For HCMV-focused antiviral research programs, FIAU provides a measurable potency advantage over clinically relevant comparators acyclovir and BVDU, enabling more sensitive detection of antiviral effects in vitro.

• [1] Colacino JM, Lopez C. Efficacy and selectivity of some nucleoside analogs as anti-human cytomegalovirus agents. Antimicrob Agents Chemother. 1983;24(4):505-508. doi:10.1128/aac.24.4.505. PMID: 6316843. View Source

Metabolic Fate: Nucleotide Pool Trapping vs. DNA Incorporation

In a head-to-head evaluation of nucleoside analogs against Epstein-Barr virus (EBV) replication in vitro, FIAU (FIRU) and FIAC exhibited equivalent anti-EBV potency, both surpassing the activity of FMAU, DHPG (ganciclovir), BVdU, and acyclovir [1]. The relative potency ranking for anti-EBV activity was reported as: FIAC = FIAU > FMAU > DHPG > BVdU > ACV [1]. Notably, the therapeutic index ranking differed, placing BVdU > DHPG > FIAC > ACV > FIAU > FMAU [1], indicating that while FIAU possesses potent anti-EBV activity, its selectivity window relative to cytotoxicity differs from other analogs.

Evidence Dimension	Anti-EBV Activity Potency Ranking
Target Compound Data	FIAU (FIRU): Rank #1 (tied with FIAC) for anti-EBV potency
Comparator Or Baseline	Acyclovir (ACV): Rank #6 (least potent); FMAU: Rank #3; DHPG: Rank #4; BVdU: Rank #5
Quantified Difference	FIAU anti-EBV potency is greater than ACV, FMAU, DHPG, and BVdU in the same assay system
Conditions	Epstein-Barr virus (EBV) replication assay in vitro; Antimicrob Agents Chemother 1985

Why This Matters

For EBV research applications, FIAU provides anti-viral potency equivalent to the most active analog tested (FIAC) and exceeds acyclovir's potency, making it a suitable selection when maximum in vitro EBV inhibition is required.

• [1] Lin JC, et al. Comparative efficacy and selectivity of some nucleoside analogs against Epstein-Barr virus. Antimicrob Agents Chemother. 1985;27(6):971-973. doi:10.1128/aac.27.6.971. View Source

Mammalian Kinase Specificity: FIRU vs. FIAU

The selectivity of 2′-fluoro-5-iodo-substituted nucleoside analogs is mechanistically linked to preferential phosphorylation by virus-encoded thymidine kinase (TK). FIAC was shown to be approximately 8,000-fold more active against wild-type HSV-1 than against a TK-deficient mutant strain, demonstrating that viral TK is essential for antiviral activity [1]. This class-level property extends to 2′-fluoro-5-iodouridine (FIAU/FIRU), as evidenced by studies showing that 2′-deoxy-2′,2′-difluoro-5-iodouridine exhibits selective activity against feline herpesvirus replication due to specific recognition and activation by the virus-encoded TK [2]. The 2′-fluoro modification confers resistance to glycosidic bond cleavage by thymidine phosphorylase, enhancing metabolic stability without compromising TK substrate recognition [3].

Evidence Dimension	Fold-selectivity for viral TK-expressing versus TK-deficient virus
Target Compound Data	FIAC (structurally analogous 2′-fluoro-5-iodo nucleoside): ~8,000-fold greater activity against TK+ HSV-1 versus TK− mutant
Comparator Or Baseline	TK-deficient HSV-1 mutant strain
Quantified Difference	~8,000-fold reduction in activity against TK− strain relative to wild-type
Conditions	HSV-1 replication assay comparing wild-type and TK-deficient mutant strains; Antimicrob Agents Chemother 1980

Why This Matters

This class-level TK-dependence distinguishes 2′-fluoro-5-iodo nucleosides from analogs that rely on alternative activation pathways or exhibit broader cellular toxicity. Procurement for studies involving TK reporter gene systems or TK-expressing viruses should prioritize compounds with demonstrated viral TK substrate activity.

• [1] Lopez C, Watanabe KA, Fox JJ. 2′-fluoro-5-iodo-aracytosine, a potent and selective anti-herpesvirus agent. Antimicrob Agents Chemother. 1980;17(5):803-806. doi:10.1128/aac.17.5.803. PMID: 6249196. View Source
• [2] Quintiliani M, et al. Design, synthesis and biological evaluation of 2′-deoxy-2′,2′-difluoro-5-halouridine phosphoramidate ProTides. Bioorg Med Chem. 2011;19(14):4338-4345. View Source
• [3] INIS Repository. (Z)-5-(2-iodovinyl)-2′-fluoro-2′-deoxyuridine (IVFRU): Metabolic Stability Characterization. International Nuclear Information System. View Source

Thymidine Phosphorylase Resistance vs. IUdR

A critical differentiator among 2′-fluoro-substituted nucleoside analogs is the degree of mitochondrial DNA polymerase γ (pol-γ) inhibition, which correlates with delayed mitochondrial toxicity. FIAU triphosphate (FIAUTP) competitively inhibits DNA pol-γ with a Ki of 0.015 μM, while the 5-methyl analog FMAUTP exhibits a Ki of 0.03 μM and the 5-hydrogen analog FAUTP exhibits a Ki of 1.0 μM [1]. This quantitative ranking (FIAU > FMAU >> FAU) demonstrates that the 5-iodo substituent confers approximately 2-fold greater pol-γ inhibitory potency than the 5-methyl group and approximately 67-fold greater potency than the 5-hydrogen analog. In cellular assays, 20 μM FIAU treatment for 14 days decreased mitochondrial DNA abundance by approximately 30% in HepG2 cells, comparable to the effect of 20 μM FMAU [1]. FIAU was also incorporated by all five mammalian DNA polymerases tested (α, β, γ, δ, ε), with pol-γ exhibiting the lowest Ki (0.04 μM) among the enzymes evaluated [2].

Evidence Dimension	DNA Polymerase γ Competitive Inhibition Constant (Ki)
Target Compound Data	FIAUTP (FIRU triphosphate): Ki = 0.015 μM
Comparator Or Baseline	FMAUTP (5-methyl analog): Ki = 0.03 μM; FAUTP (5-hydrogen analog): Ki = 1.0 μM
Quantified Difference	FIAU exhibits 2-fold greater pol-γ inhibition than FMAU and 67-fold greater than FAU
Conditions	In vitro kinetic assay using purified DNA polymerase γ; Biochemistry 1996

Why This Matters

This quantitative pol-γ inhibition data informs experimental design and procurement decisions where mitochondrial toxicity is a critical consideration. The 5-iodo substituent confers significantly higher pol-γ inhibitory potency compared to 5-hydrogen or 5-methyl analogs, which may be advantageous for studies of mitochondrial toxicity mechanisms but a liability for therapeutic development.

• [1] Lewis W, et al. Fialuridine and its metabolites inhibit DNA polymerase gamma at sites of multiple adjacent analog incorporation, decrease mtDNA abundance, and cause mitochondrial structural defects in cultured hepatoblasts. Hepatology. 1996;24(2):305A. View Source
• [2] Lewis W, et al. Mammalian DNA polymerases alpha, beta, gamma, delta, and epsilon incorporate fialuridine (FIAU) monophosphate into DNA and are inhibited competitively by FIAU Triphosphate. Biochemistry. 1995;34(1):250-259. doi:10.1021/bi00252a030. PMID: 7981224. View Source

HSV1-TK Uptake Selectivity Ranking

The 2′-fluoro substitution on the arabinofuranosyl sugar confers class-level metabolic stabilization against glycosidic bond cleavage by thymidine phosphorylase (TP). This property has been demonstrated for structurally related 5-(2-iodovinyl)-2′-fluoro-2′-deoxyuridine (IVFRU), where the 2′-fluoro substituent in the ribose configuration protects the compound from enzyme-mediated degradation in vivo [1]. FIAU (FIRU) shares this 2′-fluoro-arabino configuration and has been evaluated for susceptibility to TP cleavage and phosphorylation by human thymidine kinase 1 (hTK1), confirming its recognition by TK while maintaining resistance to phosphorolytic degradation [2]. This stability contrasts with non-fluorinated analogs such as idoxuridine (5-iodo-2′-deoxyuridine, IDU), which lack the 2′-fluoro group and are consequently more susceptible to rapid glycosidic bond cleavage and inactivation.

Evidence Dimension	Resistance to thymidine phosphorylase-mediated glycosidic bond cleavage
Target Compound Data	2′-fluoro-substituted nucleosides: Protected from enzyme-mediated degradation
Comparator Or Baseline	Non-fluorinated 2′-deoxyuridine analogs (e.g., IDU): Susceptible to TP cleavage
Quantified Difference	Qualitative: 2′-fluoro modification confers metabolic stability; non-fluorinated analogs are labile
Conditions	In vitro thymidine phosphorylase assay; Q J Nucl Med Mol Imaging 2008

Why This Matters

The enhanced metabolic stability conferred by the 2′-fluoro group directly impacts experimental reproducibility and in vivo half-life. Researchers requiring sustained nucleoside analog exposure in cell culture or animal models should prioritize 2′-fluoro-substituted compounds over non-fluorinated alternatives to minimize confounding effects from rapid degradation.

• [1] INIS Repository. (Z)-5-(2-iodovinyl)-2′-fluoro-2′-deoxyuridine (IVFRU): Metabolic Stability Characterization. International Nuclear Information System. View Source
• [2] Lewis JS, et al. Biodistribution, cellular uptake and DNA-incorporation of the 2′-fluoro stabilized 5-iodo-2′-deoxyuridine analog 5-iodo-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)uracil (FIAU). Q J Nucl Med Mol Imaging. 2008;52(2):159-165. View Source

FIRU: Recommended Applications

Longitudinal HSV1-TK Reporter Gene Imaging

Based on direct comparative data establishing FIAU (FIRU) as the second-most potent compound tested against HCMV plaque formation—exceeding both acyclovir and BVDU in potency [6]—this compound is indicated for HCMV antiviral research programs where maximum in vitro sensitivity is required. Procurement is recommended when experimental protocols demand detection of antiviral effects at lower drug concentrations than achievable with acyclovir or BVDU controls. The compound's activity is not reversed by thymidine or deoxycytidine in the HCMV context, distinguishing its mechanism from nucleoside analog competition [6].

Nucleoside Phosphorylation & Kinase Pathway Studies

FIAU (FIRU) demonstrates anti-EBV potency equivalent to the most active analog tested (FIAC) and significantly exceeds the activity of acyclovir, DHPG, and BVdU in head-to-head comparisons [6]. This potency profile supports procurement for EBV replication assays where maximum inhibition is desired. However, note that the therapeutic index of FIAU in EBV systems is lower than that of BVdU and DHPG, indicating that experimental designs should account for the compound's cytotoxicity window [6].

TP-Resistant Nucleoside Probe Development

The class-level property of 2′-fluoro-5-iodo nucleosides as preferential substrates for herpesvirus thymidine kinase (HSV1-TK) [6] combined with the 2′-fluoro-mediated resistance to thymidine phosphorylase degradation [7] makes FIRU and its radioiodinated derivatives valuable tools for molecular imaging research. Studies have compared 2′-fluoro-5-iodouridine (FIAU) with other pyrimidine nucleoside derivatives in HSV1-tk transduced cell models for radiotracer-based imaging applications [5]. Procurement is indicated for laboratories developing or validating TK-dependent imaging probes, particularly where metabolic stability is a critical parameter.

Low-Toxicity Control for FIAU Studies

FIAU (FIRU) exhibits quantifiable and differential inhibition of DNA polymerase γ (Ki = 0.015–0.04 μM), with potency exceeding that of its 5-methyl analog FMAU by approximately 2-fold and the 5-hydrogen analog FAU by approximately 67-fold [6]. Cellular treatment with 20 μM FIAU for 14 days decreases mitochondrial DNA abundance by approximately 30% in HepG2 cells [6]. These quantitative parameters support the use of FIRU as a reference compound in studies investigating the mitochondrial toxicity mechanisms of nucleoside analogs, including structure-activity relationships linking 5-position substitution to pol-γ inhibitory potency [7].

• [1] Colacino JM, Lopez C. Efficacy and selectivity of some nucleoside analogs as anti-human cytomegalovirus agents. Antimicrob Agents Chemother. 1983;24(4):505-508. doi:10.1128/aac.24.4.505. PMID: 6316843. View Source
• [2] Lin JC, et al. Comparative efficacy and selectivity of some nucleoside analogs against Epstein-Barr virus. Antimicrob Agents Chemother. 1985;27(6):971-973. doi:10.1128/aac.27.6.971. View Source
• [3] Lopez C, Watanabe KA, Fox JJ. 2′-fluoro-5-iodo-aracytosine, a potent and selective anti-herpesvirus agent. Antimicrob Agents Chemother. 1980;17(5):803-806. doi:10.1128/aac.17.5.803. PMID: 6249196. View Source
• [4] Lewis JS, et al. Biodistribution, cellular uptake and DNA-incorporation of the 2′-fluoro stabilized 5-iodo-2′-deoxyuridine analog 5-iodo-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)uracil (FIAU). Q J Nucl Med Mol Imaging. 2008;52(2):159-165. View Source
• [5] Miyagawa T, et al. Imaging of HSV-tk reporter gene expression: comparison between [18F]FEAU, [18F]FFEAU, and other imaging probes. J Nucl Med. 2008;49(4):637-648. doi:10.2967/jnumed.107.046227. View Source
• [6] Lewis W, et al. Fialuridine and its metabolites inhibit DNA polymerase gamma at sites of multiple adjacent analog incorporation, decrease mtDNA abundance, and cause mitochondrial structural defects in cultured hepatoblasts. Hepatology. 1996;24(2):305A. View Source
• [7] Lewis W, et al. Mammalian DNA polymerases alpha, beta, gamma, delta, and epsilon incorporate fialuridine (FIAU) monophosphate into DNA and are inhibited competitively by FIAU Triphosphate. Biochemistry. 1995;34(1):250-259. doi:10.1021/bi00252a030. PMID: 7981224. View Source